Cas no 1006062-27-6 (O-Acetyl Losartan)

• Product Name: O-Acetyl Losartan
• CAS No: 1006062-27-6
• MF: C₂₄H₂₅ClN₆O₂
• MW: 464.947303533554
• CID: 892951
• PubChem ID: 46780033
• Update Time: 2025-04-19

O-Acetyl Losartan Chemical and Physical Properties

Names and Identifiers

• O-Acetyl Losartan
• [2-butyl-5-chloro-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]imidazol-4-yl]methyl acetate
• 2-Butyl-4-chloro-(1-{[2′-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazol-5-yl)methyl acetate
• 2-Butyl-4-chloro-1-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-imidazole-5-methanol 5-acetate
• 2-Butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-methanol 5-acetate
• Losartan EP IMpurity J
• Losartan Impurity J (EP)
• Losartan EP IMpurity J (O-acetyl Losartan)
• [2-Butyl-4-chloro-1-[[2'-(1Htetrazol-5-yl)biphenyl-4-yl] Methyl]-1HiMidazol-5-yl]Methyl Acetate
• (1-((2'-(1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-4-chloro-1H-imidazol-5-yl)methyl acetate
• [2-Butyl-4-chloro-1-[[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl]-1H-imidazol-5-yl]methyl Acetate
• Losartan Impurity J
• 1006062-27-6
• (2-Butyl-4-chloro-1-((2'-(1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazol-5-yl)methyl acetate
• 1H-Imidazole-5-methanol, 2-butyl-4-chloro-1-((2'-(2H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, 5-acetate-
• BCP28002
• Q27293596
• SCHEMBL4657793
• o-acethyllosartan
• DTXSID60143427
• UNII-X65NI9XVQ4
• LOSARTAN POTASSIUM IMPURITY J [EP IMPURITY]
• X65NI9XVQ4
• Losartan potassium specified impurity J [EP]
• AKOS030240964
• 1H-Imidazole-5-methanol, 2-butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-, 5-acetate
• G79250
• J-000178
• AKOS025117611

• Inchi： 1S/C24H25ClN6O2/c1-3-4-9-22-26-23(25)21(15-33-16(2)32)31(22)14-17-10-12-18(13-11-17)19-7-5-6-8-20(19)24-27-29-30-28-24/h5-8,10-13H,3-4,9,14-15H2,1-2H3,(H,27,28,29,30)
• InChI Key： HIUYRCVDCVFSBP-UHFFFAOYSA-N
• SMILES： ClC1=C(COC(C)=O)N(CC2C=CC(C3=CC=CC=C3C3N=NNN=3)=CC=2)C(CCCC)=N1

Computed Properties

• Exact Mass: 464.17300
• Monoisotopic Mass: 464.1727518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 160-162 ºC
• Solubility: Insuluble (1.0E-3 g/L) (25 ºC),
• PSA: 98.58000
• LogP: 4.83760

O-Acetyl Losartan Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives